Cas no 2138026-01-2 (3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea)

3-(2-Methoxyethyl)-1-(1-oxo-1λ⁶-thiomorpholin-1-ylidene)urea is a specialized thiourea derivative featuring a methoxyethyl substituent and a sulfoximine-like thiomorpholine moiety. This compound exhibits unique reactivity due to the electron-withdrawing properties of the sulfoximine group, making it valuable in organic synthesis and medicinal chemistry applications. Its structural features enhance stability while maintaining reactivity in nucleophilic or cyclization reactions. The methoxyethyl side chain improves solubility in polar solvents, facilitating handling in solution-phase processes. This compound is particularly useful as an intermediate in the development of sulfur-containing heterocycles or as a building block for bioactive molecules, offering a balance between functional group compatibility and controlled reactivity.
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea structure
2138026-01-2 structure
Product name:3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
CAS No:2138026-01-2
MF:C8H17N3O3S
MW:235.30388045311
CID:6018850
PubChem ID:165944445

3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
    • 2138026-01-2
    • EN300-1132045
    • Inchi: 1S/C8H17N3O3S/c1-14-5-2-10-8(12)11-15(13)6-3-9-4-7-15/h9H,2-7H2,1H3,(H,10,12)
    • InChI Key: KHCASFKNJMNPAD-UHFFFAOYSA-N
    • SMILES: S1(CCNCC1)(=NC(NCCOC)=O)=O

Computed Properties

  • Exact Mass: 235.09906259g/mol
  • Monoisotopic Mass: 235.09906259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 88.2Ų

3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1132045-0.25g
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
2138026-01-2 95%
0.25g
$1038.0 2023-10-26
Enamine
EN300-1132045-0.5g
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
2138026-01-2 95%
0.5g
$1084.0 2023-10-26
Enamine
EN300-1132045-0.1g
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
2138026-01-2 95%
0.1g
$993.0 2023-10-26
Enamine
EN300-1132045-10.0g
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
2138026-01-2
10g
$3807.0 2023-05-24
Enamine
EN300-1132045-1.0g
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
2138026-01-2
1g
$884.0 2023-05-24
Enamine
EN300-1132045-0.05g
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
2138026-01-2 95%
0.05g
$948.0 2023-10-26
Enamine
EN300-1132045-2.5g
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
2138026-01-2 95%
2.5g
$2211.0 2023-10-26
Enamine
EN300-1132045-5g
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
2138026-01-2 95%
5g
$3273.0 2023-10-26
Enamine
EN300-1132045-5.0g
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
2138026-01-2
5g
$2566.0 2023-05-24
Enamine
EN300-1132045-1g
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
2138026-01-2 95%
1g
$1129.0 2023-10-26

Additional information on 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea

Comprehensive Overview of 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea (CAS No. 2138026-01-2)

The compound 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea (CAS No. 2138026-01-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a thiomorpholine core and a urea derivative, makes it a subject of interest for researchers exploring novel bioactive compounds and functional materials. This article delves into the properties, applications, and current research trends surrounding this compound, while addressing common queries and industry trends.

One of the key structural features of 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea is its thiomorpholine-1,1-dioxide moiety, which is known for its potential in drug design due to its ability to modulate pharmacokinetic properties. The presence of a methoxyethyl group further enhances its solubility and bioavailability, making it a candidate for pharmaceutical applications. Recent studies have highlighted its role in the development of enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in precision medicine.

In the context of materials science, this compound's urea linkage offers opportunities for creating supramolecular architectures. Researchers are investigating its use in hydrogen-bonded networks, which are pivotal in designing smart materials and sensors. The integration of thiomorpholine derivatives into polymers has also shown promise in improving thermal stability and mechanical properties, addressing the need for advanced materials in electronics and coatings.

The synthesis of 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea typically involves multi-step organic reactions, including condensation and oxidation processes. Optimizing these synthetic routes is a focal point for chemists, particularly in achieving high yields and purity. Green chemistry principles are increasingly being applied to reduce environmental impact, reflecting the industry's shift toward sustainable practices.

From an analytical perspective, advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to characterize this compound. These methods ensure accurate identification and quality control, which are critical for both research and industrial applications. The compound's stability under various conditions is also a topic of investigation, as it influences storage and handling protocols.

Current trends in the pharmaceutical industry emphasize the exploration of sulfur-containing heterocycles, and 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea fits well within this paradigm. Its potential as a bioisostere for carboxylic acids or amides is being explored, offering new avenues for drug discovery. Additionally, its role in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities is under scrutiny, given the rising interest in degraders and molecular glues.

In summary, 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea (CAS No. 2138026-01-2) represents a versatile compound with broad applicability across multiple scientific disciplines. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the realms of drug development and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.

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